Dddmcdd
Description
"Dddmcdd" is a synthetic amino acid-based compound curated in the Comparative Toxicogenomics Database (CTD), a comprehensive resource that contextualizes chemical exposures and toxicological responses across species . The compound’s inclusion in CTD suggests its role in studying molecular mechanisms of toxicity, gene-environment interactions, and species-specific responses. Toxicological assessments for such compounds typically involve comparative analyses of metabolic pathways, receptor binding affinities, and cross-species susceptibility, as outlined in CTD’s framework .
Properties
CAS No. |
117653-00-6 |
|---|---|
Molecular Formula |
C24H24O6 |
Molecular Weight |
408.4 g/mol |
IUPAC Name |
diethyl 6,17-dioxoheptacyclo[9.7.0.02,13.03,10.04,12.05,9.014,18]octadeca-5(9),14(18)-diene-11,12-dicarboxylate |
InChI |
InChI=1S/C24H24O6/c1-3-29-21(27)23-17-9-5-7-12(26)14(9)20-15(17)16-18(24(20,23)22(28)30-4-2)10-6-8-11(25)13(10)19(16)23/h15-20H,3-8H2,1-2H3 |
InChI Key |
XKEZFUHQUXTZFY-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C12C3C4C5C1C6=C(C5C2(C4C7=C3CCC7=O)C(=O)OCC)CCC6=O |
Canonical SMILES |
CCOC(=O)C12C3C4C5C1C6=C(C5C2(C4C7=C3CCC7=O)C(=O)OCC)CCC6=O |
Synonyms |
DDDMCDD diethyl 1,2,3,3b,4a,5,6,7,8,8a,8b,9-dodecahydro-1,5-dioxo-4,8,9-metheno-4H-cyclopenta(1,2-a:4,3-a')dipentalene-4,10-dicarboxylate |
Origin of Product |
United States |
Comparison with Similar Compounds
Methodological Considerations
The analysis adheres to EMA’s drug similarity framework, integrating:
- Quality Data : Structural characterization via NMR and mass spectrometry (referencing ’s supplementary tables for validation protocols) .
- Non-Clinical Data: Cross-species toxicity assays curated in CTD .
- Limitations : Absence of clinical PK/PD data for "this compound" precludes efficacy comparisons in humans .
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